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Compound of Interest

Compound Name: 2-Ethoxybenzyl alcohol

Cat. No.: B3021173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Ethoxybenzyl alcohol, identified by CAS number 71672-75-8, is a substituted aromatic

alcohol. This document provides a comprehensive overview of its chemical and physical

properties, synthesis, and applications, with a particular focus on its role as a chemical

intermediate in organic synthesis. While primarily utilized as a building block for more complex

molecules, its potential biological activities, though not extensively documented, are also

considered. Safety and handling information based on available data is provided to ensure its

proper use in a laboratory setting.

Chemical and Physical Properties
2-Ethoxybenzyl alcohol is a colorless to pale yellow liquid at room temperature. Its

fundamental properties are summarized in the table below, compiled from various chemical

suppliers and databases.
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Property Value References

Molecular Formula C₉H₁₂O₂ [1]

Molecular Weight 152.19 g/mol [1]

Appearance Colorless to pale yellow liquid

Boiling Point 265 °C [2]

Density 1.074 g/mL [2]

Refractive Index 1.532 [2]

Solubility

Sparingly soluble in water,

soluble in common organic

solvents like ethanol and ether.

[3]

CAS Number 71672-75-8

IUPAC Name (2-ethoxyphenyl)methanol [1]

Synonyms
o-Ethoxybenzyl alcohol,

Benzenemethanol, 2-ethoxy-
[1]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 2-Ethoxybenzyl
alcohol.
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Spectroscopy Data Summary

¹H NMR

Data for the structurally similar 4-ethoxybenzyl

alcohol shows characteristic peaks for ethoxy

protons (triplet and quartet), aromatic protons,

and the benzylic CH₂ and OH protons.

¹³C NMR

Expected signals include those for the ethoxy

group carbons, the aromatic ring carbons (with

distinct shifts due to the substituents), and the

benzylic carbon.

IR Spectroscopy

Expected to show a broad O-H stretching band

characteristic of alcohols, C-H stretching bands

for the aromatic and aliphatic protons, C-O

stretching bands, and aromatic C=C bending

vibrations.

Mass Spectrometry

The mass spectrum would show the molecular

ion peak and characteristic fragmentation

patterns of a benzyl alcohol derivative.

Predicted m/z for [M+H]⁺ is 153.09100.[1]

Synthesis
While specific, detailed experimental protocols for the synthesis of 2-Ethoxybenzyl alcohol
are not readily available in peer-reviewed literature, a common synthetic route would involve

the reduction of 2-ethoxybenzaldehyde or a derivative of 2-ethoxybenzoic acid.[4]

A plausible synthetic pathway is the reduction of 2-ethoxybenzaldehyde.

Experimental Workflow: Reduction of 2-
Ethoxybenzaldehyde
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2-Ethoxybenzaldehyde

Reducing Agent (e.g., NaBH₄)
in an appropriate solvent (e.g., Ethanol)

Reduction Reaction

Aqueous Workup
(e.g., addition of water/acid)

Extraction with an
organic solvent (e.g., Ethyl Acetate)

Drying of organic layer
(e.g., over Na₂SO₄)

Solvent Evaporation

Purification
(e.g., Column Chromatography)

2-Ethoxybenzyl alcohol

Click to download full resolution via product page

A potential workflow for the synthesis of 2-Ethoxybenzyl alcohol.
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Uses in Research and Drug Development
2-Ethoxybenzyl alcohol primarily serves as a versatile intermediate in organic synthesis. Its

utility is rooted in the reactivity of its primary alcohol functional group, which can undergo

various transformations such as oxidation, esterification, and etherification.[3]

Intermediate in Chemical Synthesis
One of the key applications of 2-Ethoxybenzyl alcohol is its role as a precursor in the

synthesis of 2-ethoxybenzaldehyde.[5] This aldehyde is a valuable building block for various

pharmaceuticals, fragrances, and dyes.[6] The conversion of the alcohol to the aldehyde can

be achieved through controlled oxidation.

Logical Relationship: Synthesis of 2-
Ethoxybenzaldehyde

2-Ethoxybenzyl alcohol

2-Ethoxybenzaldehyde

Oxidation

Oxidizing Agent
(e.g., PCC, Swern Oxidation)

Click to download full resolution via product page

Oxidation of 2-Ethoxybenzyl alcohol to 2-ethoxybenzaldehyde.

While patent literature suggests the use of alkoxy benzyl alcohols as intermediates in the

synthesis of various compounds, including agrochemicals and pharmaceuticals, a direct and

explicit link of 2-ethoxybenzyl alcohol to a specific commercial drug is not prominently

documented in the readily available scientific literature.[7][8]

Biological Activity and Mechanism of Action
There is currently no significant scientific literature that describes a specific biological activity or

mechanism of action for 2-Ethoxybenzyl alcohol itself. Its primary role appears to be that of a

synthetic intermediate, where its structure is incorporated into a larger, biologically active

molecule.
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Studies on structurally similar compounds, such as 4-methoxybenzyl alcohol, have explored

potential neuroprotective effects.[9] Additionally, other related benzoic acid derivatives have

been investigated for their antioxidant properties.[10] However, it is crucial to note that these

findings cannot be directly extrapolated to 2-Ethoxybenzyl alcohol without dedicated

biological studies.

Given the lack of information on its direct biological targets and signaling pathways, a

corresponding diagram cannot be generated at this time. The scientific community's

understanding of this molecule is currently limited to its chemical properties and synthetic

applications.

Safety and Handling
Based on available Safety Data Sheets (SDS), 2-Ethoxybenzyl alcohol is considered

hazardous.[11]

GHS Hazard Statements: Harmful if swallowed. Causes skin irritation. Causes serious eye

irritation. May cause respiratory irritation.[11]

Precautionary Measures: It is recommended to handle this chemical in a well-ventilated

area, using appropriate personal protective equipment (PPE), including gloves, safety

goggles, and a lab coat.[11] Avoid inhalation of vapors and contact with skin and eyes.[11]

Storage: Store in a cool, dry place in a tightly sealed container.[11]

For detailed safety information, always refer to the latest Safety Data Sheet provided by the

supplier.

Conclusion
2-Ethoxybenzyl alcohol (CAS 71672-75-8) is a valuable chemical intermediate with well-

defined physicochemical properties. Its primary utility lies in its application as a building block in

organic synthesis, particularly for the preparation of 2-ethoxybenzaldehyde and potentially

other more complex molecules. While the broader class of alkoxy benzyl alcohols has found

applications in the pharmaceutical and agrochemical industries, the specific role of 2-
ethoxybenzyl alcohol in the synthesis of marketed drugs is not extensively documented.

There is currently no substantial evidence to suggest that 2-Ethoxybenzyl alcohol possesses
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inherent biological activity. Therefore, its value to researchers and drug development

professionals is primarily as a versatile synthetic precursor. Standard laboratory safety

precautions should be observed when handling this compound. Further research is needed to

explore its potential applications and any latent biological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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